2-[4-[(5,6-Dimethyl-2-pyridin-2-ylpyrimidin-4-yl)amino]pyrazol-1-yl]acetamide

• IUPAC Name: 2-[4-[(5,6-dimethyl-2-pyridin-2-ylpyrimidin-4-yl)amino]pyrazol-1-yl]acetamide
• InChI: InChI=1S/C16H17N7O/c1-10-11(2)20-16(13-5-3-4-6-18-13)22-15(10)21-12-7-19-23(8-12)9-14(17)24/h3-8H,9H2,1-2H3,(H2,17,24)(H,20,21,22)
• InChI Key: YMIFTVQOWQBWHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1NC2=CN(N=C2)CC(=O)N)C3=CC=CC=N3)C
• Molecular Formula: C16H17N7O
• Molecular Weight: 323.35 g/mol

Description

2-[4-[(5,6-Dimethyl-2-pyridin-2-ylpyrimidin-4-yl)amino]pyrazol-1-yl]acetamide is a chemical compound that has been extensively studied in the field of scientific research. It is commonly referred to as ‘compound X’ and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 2-[4-[(5,6-Dimethyl-2-pyridin-2-ylpyrimidin-4-yl)amino]pyrazol-1-yl]acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of diseases.
Biochemical and physiological effects:
2-[4-[(5,6-Dimethyl-2-pyridin-2-ylpyrimidin-4-yl)amino]pyrazol-1-yl]acetamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve insulin sensitivity. It has also been shown to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-[(5,6-Dimethyl-2-pyridin-2-ylpyrimidin-4-yl)amino]pyrazol-1-yl]acetamide in lab experiments include its high potency and specificity. It is also relatively easy to synthesize and has shown low toxicity in animal studies. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 2-[4-[(5,6-Dimethyl-2-pyridin-2-ylpyrimidin-4-yl)amino]pyrazol-1-yl]acetamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer and inflammation. Another direction is to explore its potential use as a diagnostic tool in medical imaging. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of 2-[4-[(5,6-Dimethyl-2-pyridin-2-ylpyrimidin-4-yl)amino]pyrazol-1-yl]acetamide involves the reaction of 5,6-dimethyl-2-pyridin-2-ylpyrimidin-4-amine with 4-bromo-1H-pyrazole in the presence of a palladium catalyst. The resulting intermediate is then reacted with acetic anhydride to produce the final compound.

Scientific Research Applications

2-[4-[(5,6-Dimethyl-2-pyridin-2-ylpyrimidin-4-yl)amino]pyrazol-1-yl]acetamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer and inflammation. It has also been studied for its potential use as a diagnostic tool in medical imaging.